Cas no 951884-54-1 (4-Chloro-6-isopropylamino-2-methylthiopyrimidine)

• Product Name: 4-Chloro-6-isopropylamino-2-methylthiopyrimidine
• CAS No: 951884-54-1
• MF: C₈H₁₂ClN₃S
• MW: 217.718978881836
• MDL: MFCD09800997
• CID: 821267
• PubChem ID: 26370202
• Update Time: 2025-10-28

4-Chloro-6-isopropylamino-2-methylthiopyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-isopropyl-2-(methylthio)pyrimidin-4-amine
• 4-CHLORO-6-(ISOPROPYLAMINO)-2-(METHYLTHIO)PYRIMIDINE
• 4-Chloro-6-isopropylamino-2-methylthiopyrimidine
• 6-chloro-2-methylsulfanyl-N-propan-2-ylpyrimidin-4-amine
• 951884-54-1
• SCHEMBL11378579
• (6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-isopropyl-amine
• AKOS015851167
• AS-67724
• SB60737
• CS-0187212
• BNB88454
• MFCD09800997
• 6-Chloro-2-(methylsulfanyl)-N-(propan-2-yl)pyrimidin-4-amine
• AM101735
• 4-Chloro-6-(isopropylamino)-2-(methylsulphanyl)pyrimidine
• D97628
• DTXSID00650089
• A845224
• FT-0688643
• 6-Chloro-N-isopropyl-2-(methylthio)pyrimidin-4-amine, AldrichCPR
• 6-chloro-N-isopropyl-2-methylsulfanyl-pyrimidin-4-amine
• DB-080191
• 6-chloro-N-isopropyl-2-(methylsulfanyl)pyrimidin-4-amine
• 6-Chloro-N-(1-methylethyl)-2-(methylthio)-4-pyrimidinamine
• 6-Chloro-2-(methylthio)-N-isopropylpyrimidin-4-amine

• MDL： MFCD09800997
• Inchi： 1S/C8H12ClN3S/c1-5(2)10-7-4-6(9)11-8(12-7)13-3/h4-5H,1-3H3,(H,10,11,12)
• InChI Key： UFIHRHMWSNBGPR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)NC(C)C

Computed Properties

• Exact Mass: 217.04400
• Monoisotopic Mass: 217.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 349.1±22.0 °C at 760 mmHg
• Flash Point: 164.9±22.3 °C
• PSA: 63.11000
• LogP: 2.74520
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-6-isopropylamino-2-methylthiopyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Chloro-6-isopropylamino-2-methylthiopyrimidine

4-Chloro-6-isopropylamino-2-methylthiopyrimidine (CAS No. 951884-54-1): A Key Intermediate in Modern Pharmaceutical Research

The compound 4-Chloro-6-isopropylamino-2-methylthiopyrimidine (CAS No. 951884-54-1) represents a significant intermediate in the realm of pharmaceutical chemistry, particularly in the synthesis of biologically active molecules. Its unique structural framework, featuring a thiopyrimidine core with chloro, isopropylamino, and methylthio substituents, positions it as a versatile building block for the development of novel therapeutic agents.

Thiopyrimidine derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloro group in the 4-position enhances electrophilicity, making it an ideal site for further functionalization through nucleophilic substitution reactions. This characteristic is particularly valuable in medicinal chemistry, where precise structural modifications can significantly influence pharmacological outcomes.

The isopropylamino moiety at the 6-position contributes to the compound's stability and solubility profile, which are critical factors in drug formulation and delivery. Additionally, the methylthio group at the 2-position introduces a sulfur atom that can participate in various chemical reactions, such as sulfuration or oxidation pathways, thereby expanding the synthetic possibilities for subsequent derivatization.

In recent years, there has been a surge in research focusing on thiopyrimidine-based compounds due to their potential applications in treating chronic diseases and infections. For instance, studies have demonstrated that certain thiopyrimidines exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The compound 4-Chloro-6-isopropylamino-2-methylthiopyrimidine has been explored as a precursor in synthesizing molecules that target these pathways.

One notable area of research involves the development of thiopyrimidines as antiviral agents. The structural features of this compound make it a promising candidate for inhibiting viral enzymes such as proteases and polymerases. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize molecular structures for enhanced efficacy against viral targets. This has led to the identification of novel derivatives with improved pharmacokinetic properties.

The synthesis of 4-Chloro-6-isopropylamino-2-methylthiopyrimidine typically involves multi-step organic reactions starting from readily available precursors. The chlorination step at the 4-position is often achieved using reagents such as phosphorus oxychloride or thionyl chloride under controlled conditions. Subsequent amination and methylation reactions are carried out using appropriate reagents like isopropylamine and dimethyl sulfate or methyl iodide.

The purity and yield of this compound are crucial for downstream applications in pharmaceutical research. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to ensure high-quality material. These methods provide detailed information about the compound's structure and purity, which are essential for reliable experimental outcomes.

In industrial settings, the production of 4-Chloro-6-isopropylamino-2-methylthiopyrimidine follows stringent quality control protocols to meet regulatory standards. Scalability is a key consideration, with processes optimized for cost-effectiveness without compromising purity or yield. Continuous flow chemistry has emerged as a promising approach to enhance efficiency and reduce waste in large-scale synthesis.

The versatility of this intermediate has also led to its use in agrochemical research. Thiopyrimidine derivatives have shown potential as herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi. The structural modifications possible with compounds like 4-Chloro-6-isopropylamino-2-methylthiopyrimidine allow researchers to fine-tune biological activity for specific applications in crop protection.

Molecular modeling studies have played a crucial role in understanding the interactions between thiopyrimidines and biological targets. By simulating binding affinities and enzyme inhibition profiles, researchers can predict which structural features are most important for therapeutic efficacy. This approach has accelerated the discovery process by allowing rapid screening of large libraries of compounds.

The future prospects for 4-Chloro-6-isopropylamino-2-methylthiopyrimidine are promising, with ongoing research exploring new synthetic routes and applications. Advances in green chemistry principles may lead to more sustainable methods of production, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, the compound 4-Chloro-6-isopropylamino-2-methylthiopyrimidine (CAS No. 951884-54-1) is a valuable intermediate with broad applications in pharmaceuticals, agrochemicals, and biotechnology. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for synthetic chemists working on next-generation therapeutics.